(2E)-3-[4-methoxy-3-(pyrrolidin-1-ylmethyl)phenyl]acrylic acid

• IUPAC Name: (E)-3-[4-methoxy-3-(pyrrolidin-1-ylmethyl)phenyl]prop-2-enoic acid
• InChI: InChI=1S/C15H19NO3/c1-19-14-6-4-12(5-7-15(17)18)10-13(14)11-16-8-2-3-9-16/h4-7,10H,2-3,8-9,11H2,1H3,(H,17,18)/b7-5+
• InChI Key: GBYHKJDXNAFPRF-FNORWQNLSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)O)CN2CCCC2
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)O)CN2CCCC2
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• CAS No.: 893733-11-4

Description

(2E)-3-[4-methoxy-3-(pyrrolidin-1-ylmethyl)phenyl]acrylic acid is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.321. The purity is usually 95%.
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Scientific Research Applications

Functional Modification of Polymers

The study by Aly and El-Mohdy (2015) on radiation-induced poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels modified through condensation reactions with various amines, including pyrrolidine derivatives, suggests potential applications in creating amine-treated polymers with enhanced thermal stability and promising biological activities. These polymers exhibit higher antibacterial and antifungal activities, making them suitable for medical applications (Aly & El-Mohdy, 2015).

Dye-Sensitized Solar Cells

The research conducted by Qin et al. (2007) on organic dyes with the structure donor−conjugated chain−acceptor (D−π−A), where the electron donor and acceptor groups were pyrrolidine and cyano acrylic acid respectively, indicates the potential use of similar compounds in nanocrystalline TiO2 solar cells. These organic dyes demonstrated solar-to-electrical energy conversion efficiencies under simulated conditions, suggesting their utility in enhancing the performance of dye-sensitized solar cells (Qin et al., 2007).

Asymmetric Hydrogenation

The work by Stoll and Süess on the asymmetric hydrogenation of thiophene derivatives, including compounds similar to "(2E)-3-[4-methoxy-3-(pyrrolidin-1-ylmethyl)phenyl]acrylic acid," showcases the potential application in synthesizing optically active compounds with high yields and optical purities. This process could be relevant for creating chiral intermediates in pharmaceuticals and other fine chemicals (Stoll & Süess, 1974).

Antibacterial and Antifungal Activities

Guihua et al. (2014) synthesized β-methoxyacrylate derivatives containing the pyrrolidine-2,4-dione moiety, which exhibited visible fungicidal activity against various pathogens. This suggests the potential use of similar compounds in developing new antimicrobial agents (Guihua et al., 2014).